Cas no 57713-28-7 (1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride)
57713-28-7 structure
Product Name:1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
CAS No:57713-28-7
MF:C28H28Cl4Cu2N20
MW:913.559918403625
CID:1606330
PubChem ID:3044805
Update Time:2025-04-21
1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
- dicopper,1-phenyl-1,2,3-triaza-4-azanidacyclopent-2-en-5-imine,tetrahydrochloride
- Copper fenamole HCl
- Copper, tetrakis(mu-(1-phenyl-1H-tetrazol-5-aminato-N(sup 4):N(sup 5)))di-, tetrahydrochloride
- DTXSID80206422
- (1-Phenyl-5-aminotetrazolato)chloride copper
- Copper fenamole hydrochloride
- 57713-28-7
-
- Inchi: 1S/4C7H6N5.4ClH.2Cu/c4*8-7-9-10-11-12(7)6-4-2-1-3-5-6;;;;;;/h4*1-5H,(H-,8,9,11);4*1H;;/q4*-1;;;;;2*+2
- InChI Key: QYCXGHGBUNUGEE-UHFFFAOYSA-N
- SMILES: [Cu+2].[Cu+2].Cl.Cl.Cl.Cl.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 912.012244
- Monoisotopic Mass: 910.015194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 54
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 10
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 211
Experimental Properties
- Boiling Point: 369.7°C at 760 mmHg
- Flash Point: 177.4°C
1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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